Cas no 98334-40-8 (1-Amino-4,6-dimethylpyridin-2(1H)-one)

• Product Name: 1-Amino-4,6-dimethylpyridin-2(1H)-one
• CAS No: 98334-40-8
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD02105457
• CID: 1086235
• PubChem ID: 703657
• Update Time: 2025-07-25

1-Amino-4,6-dimethylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-Amino-4,6-dimethylpyridin-2(1H)-one
• 1-amino-4,6-dimethylpyridin-2-one
• 1-amino-4,6-dimethyl-1H-pyridin-2-one
• 1-amino-4,6-dimethylhydropyridin-2-one
• 1-amino-4,6-dimethylpyridin-2(1H)-one(SALTDATA: FREE)
• F3146-3774
• 1-Amino-4,6-dimethylpyridin-2(1H)-one, AldrichCPR
• EN300-30861
• SB53901
• DTXSID40351568
• 98334-40-8
• FT-0751402
• 1-Amino-4,6-dimethyl-2(1H)-pyridinone
• 1-amino-4,6-dimethyl-1,2-dihydropyridin-2-one
• MFCD02105457
• YDA33440
• CS-0280757
• AKOS000305920
• BS-36378
• 1-Amino-4,6-dimethyl-pyridin-2-one
• DA-18623
• STK022310

• MDL： MFCD02105457
• Inchi： 1S/C7H10N2O/c1-5-3-6(2)9(8)7(10)4-5/h3-4H,8H2,1-2H3
• InChI Key： YNOHPNCZMTZNPB-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C=C(C)N1N

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.113
• Boiling Point: 243.7°C at 760 mmHg
• Flash Point: 101.2°C
• Refractive Index: 1.539
• PSA: 48.02000
• LogP: 0.76010

1-Amino-4,6-dimethylpyridin-2(1H)-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 1-Amino-4,6-dimethylpyridin-2(1H)-one

Comprehensive Overview of 1-Amino-4,6-dimethylpyridin-2(1H)-one (CAS No. 98334-40-8)

1-Amino-4,6-dimethylpyridin-2(1H)-one (CAS No. 98334-40-8) is a specialized organic compound belonging to the pyridine derivative family. Its unique molecular structure, featuring an amino group at the 1-position and methyl groups at the 4- and 6-positions, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound’s pyridinone core is particularly noteworthy for its role in modulating biological activity, attracting significant interest from researchers exploring novel drug candidates and heterocyclic chemistry applications.

In recent years, the demand for 1-Amino-4,6-dimethylpyridin-2(1H)-one has surged due to its potential in developing small-molecule therapeutics. Researchers are investigating its utility in targeting enzymes and receptors associated with inflammatory and metabolic disorders. The compound’s structural versatility allows for facile derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing trend of fragment-based drug design (FBDD), a hot topic in medicinal chemistry forums and AI-driven drug discovery platforms.

From a synthetic perspective, CAS No. 98334-40-8 is often synthesized via nucleophilic substitution or catalytic amination reactions. Its stability under physiological conditions makes it a preferred scaffold for probing structure-activity relationships (SAR). Notably, the compound’s logP and hydrogen-bonding capacity are frequently discussed in QSAR (Quantitative Structure-Activity Relationship) studies, addressing common queries about molecular properties and bioavailability optimization in drug development.

Beyond pharmaceuticals, 1-Amino-4,6-dimethylpyridin-2(1H)-one finds niche applications in material science. Its ability to coordinate with metal ions has sparked interest in designing ligands for catalysis or luminescent materials. This dual applicability resonates with the interdisciplinary focus of modern research, bridging gaps between chemistry and engineering—a recurring theme in academic searches and AI-generated research prompts.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods address frequent user concerns about compound verification and quality control, critical for reproducibility in peer-reviewed studies. The rise of computational chemistry tools has further streamlined its study, with density functional theory (DFT) calculations predicting its reactive sites—a topic gaining traction in AI-aided molecular modeling discussions.

Environmental and regulatory aspects of 98334-40-8 are also pertinent. While not classified as hazardous, its biodegradation pathways and ecotoxicological profile are under scrutiny to meet green chemistry standards. This reflects broader industry shifts toward benign-by-design compounds, a frequent search keyword among sustainability-focused researchers.

In summary, 1-Amino-4,6-dimethylpyridin-2(1H)-one exemplifies the convergence of synthetic utility and multidisciplinary relevance. Its ongoing exploration underscores the compound’s adaptability to evolving scientific paradigms—from precision medicine to smart materials—making it a compelling subject for both literature reviews and experimental investigations.